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Compound of Interest

Compound Name: Fmoc-DOPA(acetonide)-OH

Cat. No.: B1344010 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of (S)-2-((((9H-Fluoren-9-

yl)methoxy)carbonyl)amino)-3-(2,2-dimethylbenzo[d][1][2]dioxol-5-yl)propanoic acid, commonly

known as Fmoc-DOPA(acetonide)-OH. It is a critical building block for the synthesis of

peptides containing 3,4-dihydroxyphenylalanine (DOPA) using Fmoc solid-phase peptide

synthesis (SPPS).[1][3] The acetonide group provides robust protection for the reactive

catechol side chain of DOPA, which is compatible with standard Fmoc-SPPS conditions and

can be readily removed during the final cleavage from the resin with aqueous trifluoroacetic

acid (TFA) mixtures.[1][4]

Core Properties and Specifications
Fmoc-DOPA(acetonide)-OH is a white to beige powder used in peptide synthesis.[4][5] Its key

properties are summarized below.
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Property Value Reference

CAS Number 852288-18-7 [2][6][7]

Molecular Formula C₂₇H₂₅NO₆ [6][7]

Molecular Weight 459.49 g/mol [4][6]

Appearance
White to slight yellow to beige

powder
[5]

Assay (HPLC) ≥97.0% [4]

Purity (TLC) ≥98% [5]

Enantiomeric Purity ≥99.0% [5]

Storage Temperature 15-25°C [4]

Chemical Structure
The structure of Fmoc-DOPA(acetonide)-OH consists of the L-DOPA core, where the catechol

hydroxyl groups are protected as a cyclic acetal (acetonide). The alpha-amino group is

protected by the base-labile Fmoc group, making it suitable for iterative peptide synthesis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.chemsrc.com/en/cas/852288-18-7_514033.html
https://www.biosynth.com/p/FF50726/852288-18-7-fmoc-dopaacetonide-oh
https://advancedchemtech.com/product/fmoc-dopaacetonide-oh/
https://www.biosynth.com/p/FF50726/852288-18-7-fmoc-dopaacetonide-oh
https://advancedchemtech.com/product/fmoc-dopaacetonide-oh/
https://www.sigmaaldrich.com/US/en/product/mm/852093
https://www.biosynth.com/p/FF50726/852288-18-7-fmoc-dopaacetonide-oh
https://www.sigmaaldrich.com/SG/en/product/mm/852093
https://www.sigmaaldrich.com/US/en/product/mm/852093
https://www.sigmaaldrich.com/SG/en/product/mm/852093
https://www.sigmaaldrich.com/SG/en/product/mm/852093
https://www.sigmaaldrich.com/US/en/product/mm/852093
https://www.benchchem.com/product/b1344010?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1344010?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


L-DOPA Protect Amino (Phth)
& Carboxyl (OMe) Phth-DOPA-OMe Acetonide Protection

(DMP, TsOH) Phth-DOPA(acetonide)-OMe Deprotection
(Hydrazine, LiOH) H-DOPA(acetonide)-OH Fmoc Protection

(Fmoc-OSu) Fmoc-DOPA(acetonide)-OH

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1344010?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fmoc-SPPS Cycle for Fmoc-DOPA(acetonide)-OH Incorporation

Resin-Bound Peptide
(N-terminus Fmoc-protected)

1. Fmoc Deprotection
(20% Piperidine in DMF)

Free N-terminus

Wash (DMF)

2. Coupling
Activate Fmoc-DOPA(acetonide)-OH

(e.g., BOP/HOBt/DIPEA)
Add to resin

Wash (DMF)

Peptide bond formed

Resin-Bound Peptide
(DOPA(acetonide) added,

N-terminus Fmoc-protected)

Repeat for
next amino acid

Elongate chain

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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